
Bromohydroquinone: A Technical Overview of
its Core Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromohydroquinone

Cat. No.: B146026 Get Quote

For researchers, scientists, and professionals engaged in drug development and chemical

synthesis, a precise understanding of a compound's fundamental properties is paramount. This

guide provides a focused summary of the molecular formula and weight of

bromohydroquinone, a key aromatic organic compound.

Core Molecular Data
Bromohydroquinone, also known as 2-bromo-1,4-benzenediol, is a substituted hydroquinone.

Its fundamental molecular attributes are summarized below.

Property Value References

Molecular Formula C₆H₅BrO₂ [1][2][3]

BrC₆H₃(OH)₂

Molecular Weight 189.01 g/mol [1][2][3]

The molecular formula indicates that each molecule of bromohydroquinone contains six

carbon atoms, five hydrogen atoms, one bromine atom, and two oxygen atoms.[1][2][3] The

molecular weight is a critical parameter for stoichiometric calculations in chemical reactions and

for analytical procedures such as mass spectrometry.[1]
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The determination of the molecular weight and formula of a chemical compound like

bromohydroquinone is typically achieved through standard analytical techniques. These

methods include:

Mass Spectrometry: To determine the mass-to-charge ratio of the ionized molecule,

providing a highly accurate molecular weight.

Elemental Analysis: To determine the percentage composition of each element (carbon,

hydrogen, bromine, oxygen), which is then used to derive the empirical and molecular

formula.

Detailed, step-by-step experimental protocols for these well-established techniques are widely

available in standard analytical chemistry literature and are not specific to this compound.

Visualizations
As this technical guide focuses solely on the fundamental and discrete data points of molecular

weight and formula, there are no signaling pathways, complex experimental workflows, or

logical relationships to depict. Therefore, a Graphviz diagram is not applicable to the scope of

this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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